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Compound of Interest

Compound Name: Ivermectin Impurity K

CAS No.: 74567-01-4

Cat. No.: B601520

Get Quote

In pharmaceutical research, analytical testing, and drug development, handling reference

standards of highly potent active pharmaceutical ingredients (HPAPIs) demands rigorous safety

protocols. Ivermectin Impurity K is a naturally occurring metabolite and fermentation

byproduct of the avermectin class[1]. While it is studied for its anti-inflammatory properties[1],

its structural homology to the parent drug ivermectin necessitates strict adherence to

toxicological safety measures to prevent severe central nervous system (CNS) exposure[2].

This guide provides a comprehensive, step-by-step operational framework for scientists

handling Ivermectin Impurity K, bridging the gap between standard Safety Data Sheets (SDS)

and practical, field-proven laboratory execution.

Chemical Profile & Toxicological Causality
To design an effective safety protocol, we must first understand the physicochemical and

toxicological nature of the substance. Because Impurity K shares the avermectin macrolide

backbone, it inherits the potent hazard profile of its parent compound[1],[3].

Table 1: Quantitative Data & Chemical Profile
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Parameter Value / Specification

Chemical Name Ivermectin Impurity K

CAS Number 74567-01-4[1]

Molecular Formula C48H76O14[1]

Molecular Weight 877.11 g/mol [1]

Storage Temperature 2°C to 8°C (Refrigerated)[2]

Primary Hazards
Acute oral toxicity, CNS depression, respiratory

irritation[3],[2]

Mechanistic Toxicity: Avermectins are highly lipophilic. In mammals, the blood-brain barrier

(BBB) typically restricts their access via P-glycoprotein efflux pumps. However, high-dose

exposure—particularly via inhalation of aerosolized powders or dermal absorption—can

overwhelm this defense[2]. Once across the BBB, avermectins bind to GABA-A receptors,

leading to severe CNS depression, ataxia, and convulsions[2].
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Figure 1: Pathway of avermectin-induced CNS toxicity via GABA-A receptors.

Personal Protective Equipment (PPE) Matrix
Before relying on PPE, engineering controls must be established. All handling of solid

Ivermectin Impurity K must occur within a properly calibrated chemical fume hood or Class II

Biological Safety Cabinet (BSC) to prevent dust formation[3],[2]. When handling the dry

powder, the following PPE matrix is mandatory:

Table 2: PPE Matrix and Mechanistic Justification
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PPE Category Specification Mechanistic Justification

Respiratory
NIOSH N95, P100, or EN 143

particulate respirator[3]

Prevents inhalation of

aerosolized API dust.

Avermectins have high

bioavailability via pulmonary

mucosa[2].

Dermal / Hands
Nitrile rubber gloves (min 0.11

mm thickness)[4]

Prevents dermal absorption.

Avermectins are highly

lipophilic and can penetrate

compromised skin barriers[2].

Ocular

Tight-fitting safety goggles (EN

166 or OSHA 29 CFR

1910.133)[3],[4]

Prevents ocular mucosal

absorption and mechanical

irritation from micro-

particulates[5].

Body
Disposable Tyvek lab coat or

chemical-resistant coverall[4]

Prevents accumulation of

static-charged particles on

standard woven cotton

clothing.

Step-by-Step Handling & Weighing Protocol
Powders in the avermectin family are highly prone to static charge accumulation, which can

cause the powder to aerosolize or "jump" during transfer.

Step 1: Environmental Preparation

Verify the chemical fume hood is operational with an adequate face velocity (typically 80-120

fpm)[3].

Clear the workspace of incompatible materials, specifically strong oxidizing agents, alkalis,

and acids[2].

Place an anti-static mat or utilize a zero-stat ionizer gun within the hood to neutralize static

charges on the analytical balance and spatulas.
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Step 2: PPE Donning Sequence

Inspect and don double nitrile rubber gloves[4].

Equip a NIOSH-approved respirator (P100 recommended for pure powders)[3],[4].

Don tight-fitting safety goggles and a fully buttoned disposable lab coat[4].

Step 3: Handling and Weighing

Remove the Impurity K vial from 2-8°C storage[2] and allow it to equilibrate to room

temperature inside a desiccator to prevent moisture condensation.

Open the vial only within the active ventilation zone of the fume hood[3].

Use a grounded, anti-static micro-spatula to transfer the required mass.

Cap the vial immediately after transfer to prevent accidental spills.

Step 4: Decontamination and Doffing Sequence

Wipe down the balance, spatulas, and hood surfaces with a damp absorbent pad (using 70%

isopropanol or soap and water) to capture any trace particulates[5].

Dispose of the outer layer of gloves and the absorbent pads in a designated hazardous

waste container[5].

Wash hands and face thoroughly with soap and water immediately after doffing the inner

gloves[4].

Spill Response & Disposal Plan
In the event of a spill, dry sweeping is strictly prohibited as it will aerosolize the neurotoxic

powder[3].
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Figure 2: Workflow for Impurity K spill assessment and decontamination.
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Disposal Protocol: All contaminated materials, including PPE and absorbent pads, must be

collected in sealable, leak-proof containers[3]. Route the waste to an approved hazardous

waste disposal plant[5]. Under no circumstances should Ivermectin Impurity K be flushed

down drains, as avermectins are highly toxic to aquatic environments and must be kept away

from groundwater systems[3],[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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